molecular formula C12H8F2N2O2 B3033377 2-[(3,4-Difluorophenyl)amino]nicotinic acid CAS No. 1019350-37-8

2-[(3,4-Difluorophenyl)amino]nicotinic acid

Cat. No. B3033377
CAS RN: 1019350-37-8
M. Wt: 250.2 g/mol
InChI Key: NKASXPXWLVTSAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "2-[(3,4-Difluorophenyl)amino]nicotinic acid" is a derivative of nicotinic acid, which is a pyridine-based compound with a carboxyl group at the 3-position. Nicotinic acid and its derivatives are of significant interest in medicinal chemistry due to their biological activities and potential therapeutic applications.

Synthesis Analysis

The synthesis of nicotinic acid derivatives often involves the formation of the pyridine ring as a key step. For instance, the synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from fluorinated precursors has been developed, which are important intermediates in the manufacture of certain inhibitors . Another practical synthesis approach for a related compound, 4-amino-2-(trifluoromethyl)nicotinic acid, involves lithiation and carboxylation steps, followed by directed lithiation and palladium-catalyzed coupling .

Molecular Structure Analysis

The molecular structure of nicotinic acid derivatives can be characterized using various spectroscopic techniques. For example, a study reported the synthesis and characterization of nicotinic acid [1-(2,3-dihydroxyphenyl)methylidene]hydrazide, which was analyzed using NMR, FT-IR, and X-ray diffraction . The crystal structure of 2-((2-ethylphenyl)amino)nicotinic acid was determined, showing that alkylation disrupts the planar conformation due to steric repulsion .

Chemical Reactions Analysis

Nicotinic acid derivatives can undergo various chemical reactions. The ring-opening reactions of azetidine-2-carboxylic acid, a related compound, have been studied, discussing its role as a precursor for various amino acids . Additionally, the synthesis of arylidene-2-(3-chloroanilino)nicotinic acid hydrazides and their evaluation for anti-inflammatory and analgesic activities highlight the reactivity and potential applications of these compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of nicotinic acid derivatives can be influenced by their molecular structure. For instance, the crystallization tendency from the melt of 2-((2-ethylphenyl)amino)nicotinic acid was studied, revealing its ability to form a stable amorphous phase, which is attributed to the formation of acid-pyridine hydrogen bonding . The synthesis and crystal structures of various nicotinic acid complexes also provide insights into the hydrogen bonding interactions and the impact on the physical properties of these compounds .

properties

IUPAC Name

2-(3,4-difluoroanilino)pyridine-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8F2N2O2/c13-9-4-3-7(6-10(9)14)16-11-8(12(17)18)2-1-5-15-11/h1-6H,(H,15,16)(H,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKASXPXWLVTSAW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)NC2=CC(=C(C=C2)F)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

250.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(3,4-Difluorophenyl)amino]nicotinic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-[(3,4-Difluorophenyl)amino]nicotinic acid
Reactant of Route 2
Reactant of Route 2
2-[(3,4-Difluorophenyl)amino]nicotinic acid
Reactant of Route 3
Reactant of Route 3
2-[(3,4-Difluorophenyl)amino]nicotinic acid
Reactant of Route 4
2-[(3,4-Difluorophenyl)amino]nicotinic acid
Reactant of Route 5
2-[(3,4-Difluorophenyl)amino]nicotinic acid
Reactant of Route 6
2-[(3,4-Difluorophenyl)amino]nicotinic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.